Cas no 85006-06-0 (2-aminoethyl (r)-1,4-dioxacycloicos-2-ylmethyl hydrogen phosphate)

• Product name: 2-aminoethyl (r)-1,4-dioxacycloicos-2-ylmethyl hydrogen phosphate
• CAS No: 85006-06-0
• MF: C₂₁H₄₄NO₆P
• MW: 437.55096
• CID: 887746
• PubChem ID: 44149045

2-aminoethyl (r)-1,4-dioxacycloicos-2-ylmethyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 2-aminoethyl (r)-1,4-dioxacycloicos-2-ylmethyl hydrogen phosphate
• 2-aminoethyl [(2R)-1,4-dioxacycloicos-2-yl]methyl hydrogen phosphate
• DTXSID80234063
• NS00038735
• EINECS 285-037-2
• 85006-06-0

• Inchi： InChI=1S/C21H44NO6P/c22-15-18-27-29(23,24)28-20-21-19-25-16-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-26-21/h21H,1-20,22H2,(H,23,24)/t21-/m1/s1
• InChI Key： YZCUNXFZNBIBIK-OAQYLSRUSA-N
• SMILES： C1CCCCCCCCOC(COCCCCCCC1)COP(=O)(O)OCCN

Computed Properties

• Exact Mass: 437.291
• Monoisotopic Mass: 437.291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.019
• Boiling Point: 568°C at 760 mmHg
• Flash Point: 297.3°C
• Refractive Index: 1.451
• PSA: 110.05000
• LogP: 5.65580